Cas no 1206524-20-0 (2-(Bromomethyl)-3-(trifluoromethyl)pyrazine)

• Product Name: 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine
• CAS No: 1206524-20-0
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 2619418
• PubChem ID: 67356680
• Update Time: 2025-05-19

2-(Bromomethyl)-3-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2304600
• EN300-6186280
• MFCD23382406
• 1206524-20-0
• 2-(bromomethyl)-3-(trifluoromethyl)pyrazine
• PDJAQWQRBJDVNK-UHFFFAOYSA-N
• 2-Bromomethyl-3-trifluoromethylpyrazine
• 834-091-0
• AT12707
• DB-163352
• AKOS017344253
• 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine

• Inchi： 1S/C6H4BrF3N2/c7-3-4-5(6(8,9)10)12-2-1-11-4/h1-2H,3H2
• InChI Key： PDJAQWQRBJDVNK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC=CN=1

Computed Properties

• Exact Mass: 239.95100Da
• Monoisotopic Mass: 239.95100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine

Introduction to CAS No. 1206524-20-0: 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine

The compound CAS No. 1206524-20-0, also known as 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyrazine family, a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents at positions 2 and 3, namely the bromomethyl group (-CH₂Br) and the trifluoromethyl group (-CF₃), confer unique electronic and steric properties to the molecule, making it a valuable compound in modern organic synthesis.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of electron-withdrawing groups like the trifluoromethyl group enhances the electrophilic character of the pyrazine ring, making it more reactive towards nucleophilic attacks. This property is exploited in various synthetic routes to construct complex molecular frameworks. For instance, researchers have demonstrated that 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine can serve as an intermediate in the synthesis of bioactive compounds with potential antiproliferative activity against cancer cell lines.

In addition to its role in medicinal chemistry, this compound has garnered attention in materials science due to its ability to form stable coordination complexes with transition metals. The bromomethyl group acts as a leaving group, facilitating substitution reactions that can lead to the formation of metal-ligand bonds. Such complexes are being investigated for their potential applications in catalysis and sensor technologies.

The synthesis of CAS No. 1206524-20-0 typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a methyl-substituted pyrazine derivative followed by subsequent fluorination steps to introduce the trifluoromethyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an environmental standpoint, understanding the fate and behavior of 2-(Bromomethyl)-3-(trifluoromethyl)pyrazine in natural systems is crucial for assessing its ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence in aquatic environments and potential bioaccumulation in food chains.

In conclusion, CAS No. 1206524-20-0 represents a versatile building block with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers aiming to develop novel compounds with therapeutic or technological applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in contemporary chemical research.